Cas no 1378826-09-5 (Furo[3,2-b]pyridine-3-carboxylic acid, methyl ester)

• Product Name: Furo[3,2-b]pyridine-3-carboxylic acid, methyl ester
• CAS No: 1378826-09-5
• MF: C₉H₇NO₃
• MW: 177.16
• CID: 5364168
• PubChem ID: 129920698
• Update Time: 2025-07-12

Furo[3,2-b]pyridine-3-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-3-carboxylic acid, methyl ester
• methyl furo[3,2-b]pyridine-3-carboxylate
• SCHEMBL23514450
• F89200
• 1378826-09-5

• Inchi： 1S/C9H7NO3/c1-12-9(11)6-5-13-7-3-2-4-10-8(6)7/h2-5H,1H3
• InChI Key： VKXLRCACNQKJRQ-UHFFFAOYSA-N
• SMILES： C12C(C(OC)=O)=COC1=CC=CN=2

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 269.3±20.0 °C(Predicted)
• pka: 2.09±0.40(Predicted)